1-[(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol

• IUPAC Name: 1-[(4-bromophenyl)iminomethyl]naphthalen-2-ol
• InChI: InChI=1S/C17H12BrNO/c18-13-6-8-14(9-7-13)19-11-16-15-4-2-1-3-12(15)5-10-17(16)20/h1-11,20H
• InChI Key: PXLPAZKKRLOYAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NC3=CC=C(C=C3)Br)O
• Molecular Formula: C17H12BrNO
• DSSTOX Substance ID: DTXSID10418834
• Molecular Weight: 326.2 g/mol
• CAS RN: 3230-63-5

Description

1-(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol, also known as 4-bromo-2-naphthyl-N-methyl-iminomethane, is an organic compound that belongs to the family of naphthyl amines. It is a white to off-white crystalline solid with a melting point of around 140°C. This compound is widely used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of heterocyclic compounds, such as quinolines and indoles.

Scientific Research Applications

Tautomerism and Spectroscopic Studies

• Tautomerism in Solution : Kamounah et al. (2007) studied the tautomerism of 4-((Phenylimino)methyl) naphthalene-1-ol, a compound related to 1-[(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol, in solution using UV–Vis spectroscopy and quantum chemical calculations. They observed a complex equilibrium between enol- and keto-like forms and different types of dimers depending on the solvent used (Kamounah, Antonov, Petrov, & Zwan, 2007).

• Controlled Shift in Tautomeric Equilibrium : Deneva et al. (2013) synthesized variants of 4-((phenylimino)methyl)naphthalen-1-ol and studied their tautomeric properties. They found that incorporating a flexible piperidine ring can control the shift in tautomeric equilibrium upon protonation/deprotonation in acetonitrile (Deneva, Manolova, Lubenov, Kuteva, Kamounah, Nikolova, Shivachev, & Antonov, 2013).

• Solid State Tautomerism : Nedeltcheva et al. (2009) investigated the solid-state tautomerism of 2-((phenylimino)methyl)naphthalene-1-ol, noting that the keto tautomer predominates in the solid state. This shift from enol in dilute solution to keto in solid state was linked to dye aggregate formation (Nedeltcheva, Kamounah, Mirolo, Fromm, & Antonov, 2009).

Synthesis and Characterization

• Schiff Base Synthesis : Rauf et al. (2015) successfully synthesized 1-((4-bromophenylimino)methyl)naphthalen-2-ol (BPIMN) and characterized it using NMR, FTIR, and UV-Vis spectroscopy. They also investigated the photometric and electrochemical fate of BPIMN across different pH ranges (Rauf, Shah, Abbas, Rana, Khan, Ali, ZIA-UR-REHMAN, Qureshi, Kraatz, & Bélanger-Gariépy, 2015).

Biological and Chemical Applications

• Antioxidant Activities : Ozen, Macit, and Toka (2018) screened and evaluated the antioxidant activities of various naphthalene compounds, including derivatives of 1-[(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol. They found significant antioxidant potential in these compounds, particularly in inhibiting lipid peroxidation (Ozen, Macit, & Toka, 2018).

• Fluorescent Probe for Al(III) : A study by Karak et al. (2012) on a naphthalene-based compound related to 1-[(4-Bromo-phenylimino)-methyl]-naphthalen-2-ol showed its application as a blue-emitting fluorescent probe for detecting Al(III) ions in cells (Karak, Lohar, Banerjee, Sahana, Hauli, Mukhopadhyay, Matalobos, & Das, 2012).

• Antibacterial Activities : Research by Hui, Zhou, and You (2009) on Schiff base complexes containing 1-[(2-ethylaminoethylimino)methyl]-naphthalen-2-ol, a structurally related compound, revealed significant antibacterial activities (Hui, Zhou, & You, 2009).